Cas no 84434-67-3 (1-Butanesulfonic acid,4-[(4-aminophenyl)ethylamino]-)

• Product Name: 1-Butanesulfonic acid,4-[(4-aminophenyl)ethylamino]-
• CAS No: 84434-67-3
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 722419
• PubChem ID: 20488479
• Update Time: 2025-04-19

1-Butanesulfonic acid,4-[(4-aminophenyl)ethylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid,4-[(4-aminophenyl)ethylamino]-
• 4-[(4-aminophenyl)ethylamino]butane-1-sulphonic acid
• 4-[2-(4-aminophenyl)ethylamino]butane-1-sulfonic acid
• SCHEMBL11152893
• 4-[(4-Aminophenyl)(ethyl)amino]butane-1-sulfonic acid
• DTXSID701004705
• 84434-67-3
• NS00060907
• 4-((4-Aminophenyl)ethylamino)butane-1-sulphonic acid
• EINECS 282-868-2
• 4-[(4-AMINOPHENYL)ETHYLAMINO]BUTANE-1-SULFONIC ACID

• Inchi： 1S/C12H20N2O3S/c1-2-14(9-3-4-10-18(15,16)17)12-7-5-11(13)6-8-12/h5-8H,2-4,9-10,13H2,1H3,(H,15,16,17)
• InChI Key： JPGJBDBLHLPCNM-UHFFFAOYSA-N
• SMILES： S(CCCCN(C1C=CC(=CC=1)N)CC)(=O)(=O)O

Computed Properties

• Exact Mass: 272.119463
• Monoisotopic Mass: 272.119463
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 1.3

Experimental Properties

• Density: 1.245
• Refractive Index: 1.573